N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,5-dichloro-4-methoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,5-dichloro-4-methoxybenzamide
• InChI: InChI=1S/C22H16Cl2N2O2S/c1-12-14(22-26-18-7-3-4-9-19(18)29-22)6-5-8-17(12)25-21(27)13-10-15(23)20(28-2)16(24)11-13/h3-11H,1-2H3,(H,25,27)
• InChI Key: CFBDXJBKBBUWAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H16Cl2N2O2S
• Molecular Weight: 443.3 g/mol

Description

The compound “N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,5-dichloro-4-methoxybenzamide” is a complex organic molecule that contains several functional groups. It has a benzothiazole ring, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. The benzothiazole ring is substituted with a 2-methylphenyl group at the 3-position and an amide group at the nitrogen atom. The amide group is further substituted with a 3,5-dichloro-4-methoxybenzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiazole ring, the amide group, and the 3,5-dichloro-4-methoxybenzene ring would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. The benzothiazole ring, the amide group, and the 3,5-dichloro-4-methoxybenzene ring could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure and the functional groups present in it. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzothiazole derivatives have been studied for their antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. This could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.